Cas no 68155-69-1 (1-Bromo-4-ethoxy-2-methylbenzene)

• Product Name: 1-Bromo-4-ethoxy-2-methylbenzene
• CAS No: 68155-69-1
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• MDL: MFCD18917736
• CID: 829693
• PubChem ID: 109666
• Update Time: 2025-04-19

1-Bromo-4-ethoxy-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-ethoxy-2-methylbenzene
• 1-bromo-3-ethoxytoluene
• Benzene, 1-bromo-4-ethoxy-2-methyl-
• 1-Bromo-2-methyl-4-ethoxybenzene
• 2-bromo-5-ethoxytoluene
• 4-Bromo-3-methylphenetole
• YDVQAAWPYJCMHH-UHFFFAOYSA-N
• BC005141
• ST2403381
• W7841

• MDL： MFCD18917736
• Inchi： 1S/C9H11BrO/c1-3-11-8-4-5-9(10)7(2)6-8/h4-6H,3H2,1-2H3
• InChI Key： YDVQAAWPYJCMHH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C)OCC

Computed Properties

• Exact Mass: 216.01499
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• XLogP3: 4
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 1.324±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 129 ºC (10 Torr)
• Flash Point: 111.2±7.8 ºC,
• Refractive Index: 1.5461 (20 ºC)
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons